Cas no 4375-72-8 (Butane-2-sulfonyl chloride)

Butane-2-sulfonyl chloride structure
Butane-2-sulfonyl chloride structure
Product Name:Butane-2-sulfonyl chloride
CAS No:4375-72-8
MF:C4H9ClO2S
MW:156.631059408188
MDL:MFCD04973899
CID:1072046
PubChem ID:2757336
Update Time:2025-04-20

Butane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Butane-2-sulfonyl chloride
    • 2-BUTYLSULFONYL CHLORIDE
    • 1-methylpropanesulfonyl chloride
    • 2-Butansulfochlorid
    • AC1MBVMQ
    • AG-B-17845
    • AG-B-49231
    • Butan-2-sulfonylchlorid
    • CTK6C9757
    • rac-butane-2-sulfonyl chloride
    • sec.-Butylsulfonyl chloride
    • sec-butanesulfonyl chloride
    • sec-Butylsulfonyl chloride
    • 2-butylsulfonyl chloride, AldrichCPR
    • MFCD04973899
    • EN300-101561
    • sec-butyl-sulphonyl chloride
    • AKOS010077639
    • butane-2-sulfonylchloride
    • SCHEMBL23467813
    • DTXSID70373839
    • WKIXWKIEOCQGAF-UHFFFAOYSA-N
    • FS-4065
    • SCHEMBL18307
    • 4375-72-8
    • G82876
    • MDL: MFCD04973899
    • Inchi: 1S/C4H9ClO2S/c1-3-4(2)8(5,6)7/h4H,3H2,1-2H3
    • InChI Key: WKIXWKIEOCQGAF-UHFFFAOYSA-N
    • SMILES: ClS(C(C)CC)(=O)=O

Computed Properties

  • Exact Mass: 156.00127
  • Monoisotopic Mass: 156.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 195.0±9.0 °C at 760 mmHg
  • Flash Point: 71.7±18.7 °C
  • PSA: 34.14
  • Vapor Pressure: 0.6±0.4 mmHg at 25°C

Butane-2-sulfonyl chloride Security Information

Butane-2-sulfonyl chloride Pricemore >>

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